2-[(2-chloro-6-fluorobenzyl)thio]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H15ClFNO2S/c1-21-12-5-2-4-11(8-12)19-16(20)10-22-9-13-14(17)6-3-7-15(13)18/h2-8H,9-10H2,1H3,(H,19,20)
• InChI Key: FCWTXUWXLTXTKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSCC2=C(C=CC=C2Cl)F
• Molecular Formula: C16H15ClFNO2S
• Molecular Weight: 339.8 g/mol

Description

2-[(2-chloro-6-fluorobenzyl)thio]-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C16H15ClFNO2S and its molecular weight is 339.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.0496058 g/mol and the complexity rating of the compound is 361. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Medicinal Chemistry and Neuropharmacology

Several studies focus on compounds with structures similar to 2-[(2-chloro-6-fluorobenzyl)thio]-N-(3-methoxyphenyl)acetamide, particularly in the context of neuropharmacology and the development of radioligands for imaging. For example, the synthesis and evaluation of radioligands targeting peripheral benzodiazepine receptors (PBR) in the brain highlight the potential of such compounds in neuroimaging and the study of neurodegenerative diseases. These radioligands, including [18F]FMDAA1106 and [18F]FEDAA1106, exhibit high affinity for PBR and have been used in autoradiography and PET studies to map PBR distribution in animal models and potentially in humans, reflecting the compound's relevance in understanding psychiatric and neurodegenerative disorders (Zhang et al., 2003).

Environmental Science

Research into the metabolism and environmental impact of chloroacetamide herbicides, such as alachlor and acetochlor, provides insights into the degradation pathways and potential environmental fate of structurally related compounds. These studies reveal the metabolic transformation of herbicides in various organisms and their interaction with soil components, indicating the significance of understanding such processes for environmental monitoring and assessment of chemical safety (Coleman et al., 1999).